Methyl 3-[({1-[(4-fluorobenzyl)sulfonyl]piperidin-4-yl}carbonyl)amino]-2-methylbenzoate

• Molecular Formula: C22H25FN2O5S
• Molecular Weight: 448.5 g/mol
• IUPAC Name: methyl 3-[[1-[(4-fluorophenyl)methylsulfonyl]piperidine-4-carbonyl]amino]-2-methylbenzoate
• InChI: InChI=1S/C22H25FN2O5S/c1-15-19(22(27)30-2)4-3-5-20(15)24-21(26)17-10-12-25(13-11-17)31(28,29)14-16-6-8-18(23)9-7-16/h3-9,17H,10-14H2,1-2H3,(H,24,26)
• InChI Key: WFMZWJTWBPTTRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2CCN(CC2)S(=O)(=O)CC3=CC=C(C=C3)F)C(=O)OC

Description

Methyl 3-[({1-[(4-fluorobenzyl)sulfonyl]piperidin-4-yl}carbonyl)amino]-2-methylbenzoate is a complex organic compound with a fascinating structure. Let’s break it down:

Methyl Ester: The compound contains a methyl ester group (Methyl 3-), which is a common functional group in organic chemistry.

Piperidine Ring: The piperidine ring (1-[(4-fluorobenzyl)sulfonyl]piperidin-4-yl) is an essential part of the molecule.

Benzoate: The benzoate moiety (2-methylbenzoate) contributes to its aromatic character.

Preparation Methods

Industrial Production:: Industrial production methods for this compound may involve large-scale reactions using specialized equipment. proprietary information often limits public access to these details.

Chemical Reactions Analysis

Reactivity:: Methyl 3-[({1-[(4-fluorobenzyl)sulfonyl]piperidin-4-yl}carbonyl)amino]-2-methylbenzoate could undergo various reactions, including:

Oxidation: Potentially oxidizable functional groups may be present.

Reduction: Reduction of carbonyl groups or other functionalities.

Substitution: Substitution reactions at specific sites.

Common Reagents and Conditions::

Boron Reagents: Boron-based reagents, such as boronic acids or boronate esters, are commonly used in Suzuki–Miyaura cross-coupling reactions.

Transition Metal Catalysts: Palladium-based catalysts facilitate carbon–carbon bond formation.

Solvents: Organic solvents like DMF, DMSO, or THF are often employed.

Scientific Research Applications

Medicinal Chemistry: It might serve as a lead compound for drug development due to its unique structure.

Biological Studies: Researchers could explore its interactions with biological targets.

Industry: It could find use in specialty chemicals or materials.

Mechanism of Action

The exact mechanism by which this compound exerts its effects remains speculative. Further research is needed to elucidate its molecular targets and pathways.

Comparison with Similar Compounds

While I don’t have a direct list of similar compounds, researchers can compare Methyl 3-[({1-[(4-fluorobenzyl)sulfonyl]piperidin-4-yl}carbonyl)amino]-2-methylbenzoate with related structures to highlight its uniqueness.